Cas no 124952-36-9 ((S)-3’-Hydroxy Warfarin)

(S)-3’-Hydroxy Warfarin is a chiral metabolite of the anticoagulant warfarin, formed via cytochrome P450-mediated hydroxylation. This compound is of significant interest in pharmacological and biochemical research due to its role in studying warfarin metabolism, enantioselective pharmacokinetics, and drug-drug interactions. The (S)-enantiomer is particularly notable for its higher anticoagulant activity compared to the (R)-form, making it a valuable reference standard for analytical and metabolic studies. Its well-defined structure and purity enable precise investigations into enzymatic pathways, stereoselective clearance, and the development of improved anticoagulant therapies. Researchers utilize (S)-3’-Hydroxy Warfarin to elucidate metabolic profiles and optimize therapeutic monitoring protocols.
(S)-3’-Hydroxy Warfarin structure
(S)-3’-Hydroxy Warfarin structure
Product Name:(S)-3’-Hydroxy Warfarin
CAS No:124952-36-9
MF:C19H16O5
MW:324.327345848084
CID:190952
PubChem ID:54695504
Update Time:2025-10-29

(S)-3’-Hydroxy Warfarin Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-2-one,4-hydroxy-3-[1-(3-hydroxyphenyl)-3-oxobutyl]-, (S)- (9CI)
    • (S)-3’-Hydroxy Warfarin
    • 3'-hydroxywarfarin
    • 2-hydroxy-3-[(1S)-1-(3-hydroxyphenyl)-3-oxobutyl]-4H-chromen-4-one
    • (S)-3'-Hydroxy Warfarin
    • 4-Hydroxy-3-[3-oxo-1-(3-hydroxyphenyl)butyl]-2H-1-benzopyran-2-one
    • 4-hydroxy-3-[(1S)-1-(3-hydroxyphenyl)-3-oxobutyl]chromen-2-one
    • 2-Hydroxy-3-[1-(3-hydroxyphenyl)-3-oxobutyl]-4H-1-benzopyran-4-one
    • 124952-36-9
    • DTXSID40924973
    • Inchi： 1S/C19H16O5/c1-11(20)9-15(12-5-4-6-13(21)10-12)17-18(22)14-7-2-3-8-16(14)24-19(17)23/h2-8,10,15,21-22H,9H2,1H3/t15-/m0/s1
    • InChI Key： DDKYQGKCKYAWAT-HNNXBMFYSA-N
    • SMILES： O1C2C=CC=CC=2C(=C(C1=O)[C@H](C1C=CC=C(C=1)O)CC(C)=O)O

Computed Properties

  • Exact Mass: 324.10000
  • Monoisotopic Mass: 324.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 538
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 83.8A^2

Experimental Properties

  • Density: 1.384
  • Boiling Point: 532.6°C at 760 mmHg
  • Flash Point: 194.6°C
  • Refractive Index: 1.658
  • PSA: 87.74000
  • LogP: 3.31520

(S)-3’-Hydroxy Warfarin Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H996091-50mg
(S)-3’-Hydroxy Warfarin
 124952-36-9
50mg
 $2738.00 2023-05-18
TRC
H996091-100mg
(S)-3’-Hydroxy Warfarin
 124952-36-9
100mg
 $ 4500.00 2023-09-07

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